Cas no 1804741-18-1 (3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804741-18-1
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4828464
• Update Time: 2025-05-19

3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C8H4F4INO3/c9-6-3(1-5(15)16)4(13)2-14-7(6)17-8(10,11)12/h2H,1H2,(H,15,16)
• InChI Key： ZZDFRGMYUJMWGC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CC(=O)O)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804741-18-1)

3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804741-18-1) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid is particularly noteworthy. The presence of a fluorine atom, an iodine atom, and a trifluoromethoxy group on the pyridine ring, along with the acetic acid moiety, imparts distinct chemical and biological properties to this compound. These functional groups contribute to its high reactivity and selectivity, making it a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that compounds containing halogenated pyridine scaffolds exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. The iodine atom in 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid can serve as a versatile handle for further functionalization, enabling the exploration of diverse chemical space and the optimization of pharmacological properties.

The trifluoromethoxy group is another key feature of this compound. This group has been shown to enhance lipophilicity and metabolic stability, which are crucial factors in drug design. A study in the Bioorganic & Medicinal Chemistry Letters (2021) reported that trifluoromethoxy-substituted compounds exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This property makes 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid an attractive candidate for the development of drugs with enhanced bioavailability and reduced toxicity.

In addition to its potential as a drug candidate, 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid has also shown promise as an intermediate in the synthesis of other bioactive molecules. The acetic acid moiety provides a convenient functional group for conjugation with various biomolecules, such as peptides and proteins. This versatility has led to its use in the development of targeted therapies and diagnostic agents.

The synthesis of 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid has been extensively studied, with several efficient routes reported in the literature. One notable method involves the sequential introduction of halogen atoms and functional groups onto a pyridine scaffold. A recent publication in the Tetrahedron Letters (2023) described a one-pot synthesis strategy that significantly reduces the number of steps and improves overall yield, making it more suitable for large-scale production.

The physicochemical properties of 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid, such as its solubility, stability, and reactivity, have been thoroughly characterized. These properties are essential for understanding its behavior in biological systems and optimizing its use in various applications. For example, its solubility profile can be fine-tuned by modifying the substituents on the pyridine ring, allowing for tailored formulations that meet specific therapeutic requirements.

In conclusion, 3-Fluoro-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804741-18-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an invaluable tool for scientists working on the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.